Traditional acetoacetylation using diketene poses severe safety hazards and precise dosing challenges. NHS-Acetoacetate (CAS 139549-71-6) is a stable, solid-state heterobifunctional reagent that introduces the acetoacetyl group onto primary amines under mild aqueous/organic conditions, enabling stoichiometric control without handling toxic, explosive liquids. Key benefits:
N-Hydroxysuccinimidyl acetoacetate (NHS-acetoacetate) is a specialized, amine-reactive heterobifunctional reagent used to introduce a reactive beta-keto (acetoacetyl) moiety onto primary amines. Operating as a stable, solid-state alternative to highly reactive ketene gases or liquids, this compound allows for precise, stoichiometric acetoacetylation of peptides, proteins, and amine-bearing polymers under mild aqueous or organic conditions [1]. By forming a stable amide bond while preserving the orthogonal reactivity of the beta-keto group, NHS-acetoacetate serves as a critical procurement choice for workflows requiring reversible amine protection, subsequent hydrazine/alkoxyamine bioconjugation, or the solid-phase synthesis of complex heterocycles[2].
Generic substitution for acetoacetylation typically defaults to diketene or diketene-acetone adducts. However, diketene is a highly toxic, volatile liquid that is prone to explosive polymerization and requires rigorous anhydrous handling, making precise stoichiometric dosing at the bench scale nearly impossible and leading to complex side-product mixtures in sensitive biological conjugations[1]. Conversely, substituting with a simpler ester like NHS-acetate fails because it irreversibly caps the amine with a chemically inert methyl group, completely destroying the downstream orthogonal reactivity required for hydrazine ligation or heterocycle synthesis[2]. NHS-acetoacetate uniquely bridges this gap by providing the precise, mild amine-reactivity of an NHS ester while delivering the versatile beta-keto functionality of diketene without the associated handling hazards.
A primary driver for procuring NHS-acetoacetate is its superior handling profile compared to traditional acetoacetylation reagents. NHS-acetoacetate is a bench-stable solid with a melting point of 122-124 °C, allowing it to be stored at 2-8 °C and precisely weighed for exact stoichiometric control in small-scale syntheses [1]. In stark contrast, diketene is a volatile liquid (boiling point 127 °C) that poses severe inhalation hazards and is highly susceptible to moisture degradation and violent polymerization upon storage[2]. The solid-state stability of NHS-acetoacetate eliminates the need for specialized hazardous gas/liquid handling infrastructure.
| Evidence Dimension | Physical state and handling stability |
| Target Compound Data | Stable solid (m.p. 122-124 °C); allows precise gravimetric dosing. |
| Comparator Or Baseline | Diketene (volatile, toxic liquid; polymerizes readily). |
| Quantified Difference | Eliminates polymerization risk and enables exact stoichiometric additions. |
| Conditions | Standard laboratory storage (2-8 °C) and benchtop weighing. |
Procuring a stable solid reagent drastically reduces hazardous material handling costs and eliminates batch-to-batch reproducibility errors caused by the degradation of volatile liquid precursors.
When used for the reversible protection of amino groups in peptide synthesis, the method of acetoacetylation strongly dictates the optical purity of the final product. Studies demonstrate that utilizing NHS-acetoacetate allows for near-quantitative retention of configuration, with observed racemization levels restricted to 0-2% [1]. Alternative harsh acetoacetylation methods or the use of unoptimized condensing agents frequently lead to significant racemization. Furthermore, the acetoacetyl group can be selectively cleaved using hydroxylamine hydrochloride in an acidic medium, preserving the peptide backbone [1].
| Evidence Dimension | Racemization during coupling and deprotection |
| Target Compound Data | 0-2% racemization (near-quantitative retention of optical purity). |
| Comparator Or Baseline | Harsh acetoacetylation/deprotection conditions (significant loss of chiral integrity). |
| Quantified Difference | Maintains >98% optical purity during the protection-deprotection cycle. |
| Conditions | Peptide coupling followed by cleavage with hydroxylamine hydrochloride in acidic medium. |
For pharmaceutical peptide manufacturing, minimizing racemization is critical to avoiding costly purification steps and ensuring the biological activity of the final API.
In protein modification workflows, the choice between NHS-acetate and NHS-acetoacetate determines the downstream utility of the conjugate. While NHS-acetate irreversibly caps primary amines with an inert methyl group, NHS-acetoacetate installs a beta-keto moiety. This beta-keto handle is highly reactive toward orthogonal ligation, enabling secondary modification when subsequently reacted with hydrazine or alkoxyamine-functionalized probes under mild physiological conditions [1]. Simple acetylated amines cannot undergo these secondary ligations, rendering them useless for modular bioconjugation strategies.
| Evidence Dimension | Capability for secondary orthogonal ligation |
| Target Compound Data | Enables secondary ligation via hydrazone/oxime formation (beta-keto handle). |
| Comparator Or Baseline | NHS-acetate (yields an inert amide, 0% secondary ligation capability). |
| Quantified Difference | Transforms a terminal capping event into a reactive node for modular assembly. |
| Conditions | Aqueous physiological conditions (pH 7.4) followed by addition of hydrazine/alkoxyamine probes. |
Buyers developing antibody-drug conjugates (ADCs) or modular diagnostic probes must procure the acetoacetate derivative to ensure the modified protein remains reactive for the attachment of payloads.
Due to its ability to acetoacetylate amines with minimal racemization (0-2%), NHS-acetoacetate is a highly effective choice for introducing the acetoacetyl protecting group during complex peptide synthesis. This group can later be cleanly cleaved using hydroxylamine hydrochloride under mild acidic conditions, avoiding the harsh basic conditions required to remove standard acetyl groups [1].
NHS-acetoacetate is highly suited for modifying surface lysine residues on proteins to install a reactive beta-keto handle. This enables a two-step orthogonal labeling strategy where the acetoacetylated protein is subsequently reacted with hydrazine- or alkoxyamine-bearing fluorophores, PEG chains, or drug payloads, which is impossible when using simple NHS-acetate [2].
In combinatorial chemistry, NHS-acetoacetate is utilized to functionalize resin-bound amines with a beta-keto amide moiety. This intermediate serves as a highly stable, precise precursor for the downstream synthesis of diverse heterocyclic scaffolds, such as pyrroles via the Hantzsch reaction or pyrones, bypassing the severe handling issues of diketene .